molecular formula C9H8ClIN2 B8403785 7-Chloro-4-iodo-1,3-dimethyl-1H-pyrrolo[2,3-c]pyridine

7-Chloro-4-iodo-1,3-dimethyl-1H-pyrrolo[2,3-c]pyridine

Cat. No.: B8403785
M. Wt: 306.53 g/mol
InChI Key: PFYLDBLLQJIOHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-4-iodo-1,3-dimethyl-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C9H8ClIN2 and its molecular weight is 306.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8ClIN2

Molecular Weight

306.53 g/mol

IUPAC Name

7-chloro-4-iodo-1,3-dimethylpyrrolo[2,3-c]pyridine

InChI

InChI=1S/C9H8ClIN2/c1-5-4-13(2)8-7(5)6(11)3-12-9(8)10/h3-4H,1-2H3

InChI Key

PFYLDBLLQJIOHF-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C2=C1C(=CN=C2Cl)I)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 7-chloro-4-iodo-3-methyl-1H-pyrrolo[2,3-c]pyridine (2 g) in dry tetrahydrofuran (100 ml) at 0° C. under argon was added portionwise sodium hydride (60% dispersed in mineral oil 603 mg). After addition the ice-bath was removed and the solution stirred at room temperature for 30 minutes. The solution was re-cooled to 0° C. and a solution of methyl iodide (3.41 ml) in dry tetrahydrofuran (40 ml) was added dropwise. The solution was allowed to warm to room temperature and stirred overnight. The solution was evaporated and the residue partitioned between ethyl acetate (200 ml) and water (100 ml). Washed with water (2×100 ml, pH7) then dried (MgSO4), filtered and evaporated to an orange/yellow solid. The solid was stirred in hexane for 2 h then filtered off and dried to give the title compound (1.19 g).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
603 mg
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
603 mg
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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